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Compound of Interest

Compound Name: 1-tert-Butyl-3-ethylbenzene

Cat. No.: B085526

CAS Number: 14411-56-4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-tert-butyl-3-ethylbenzene, a
disubstituted aromatic hydrocarbon. The document details its physicochemical properties,
spectroscopic information, synthesis methodologies, chemical reactivity, and safety and
handling protocols. This guide is intended to be a valuable resource for professionals in the
fields of chemical research, organic synthesis, and drug development.

Chemical and Physical Properties

1-tert-Butyl-3-ethylbenzene is a flammable liquid at room temperature.[1] Its properties are
summarized in the table below.
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Property Value Source(s)

Molecular Formula Ci2H1s [1]

Molecular Weight 162.27 g/mol [1]

IUPAC Name 1-tert-butyl-3-ethylbenzene [1]

CAS Number 14411-56-4 [1]

InChi Key MUJPTTGNHRHIPH- 1]
UHFFFAOYSA-N

SMILES CCC1l=CC(=CcC=Cl)C(C)(C)C [1]

Appearance Clear, colorless liquid

Boiling Point 205 °C

Density 0.86 g/cm?3

Refractive Index

1.4910-1.4930

Solubility

Soluble in chloroform and

methanol (slightly)

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-tert-butyl-3-
ethylbenzene. While publicly available spectra are limited, the following information has been
reported:

e Mass Spectrometry (MS): GC-MS data is available and indicates key fragmentation patterns
useful for structural elucidation.[2]

« Infrared Spectroscopy (IR): IR spectra have been recorded and are available in spectral
databases.[2]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR data have been
reported for this compound.[2]
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Synthesis of 1-tert-Butyl-3-ethylbenzene

The primary method for synthesizing 1-tert-butyl-3-ethylbenzene is through Friedel-Crafts
alkylation. This electrophilic aromatic substitution reaction involves the reaction of an aromatic
ring with an alkyl halide or an alcohol in the presence of a Lewis acid catalyst.[3] The synthesis
of the meta isomer is influenced by the directing effects of the substituents on the benzene ring.

[4]

Experimental Protocol: Friedel-Crafts Alkylation of
Ethylbenzene

This protocol describes a plausible method for the synthesis of 1-tert-butyl-3-ethylbenzene
via the Friedel-Crafts alkylation of ethylbenzene with tert-butanol.

Materials:

Ethylbenzene

« tert-Butanol

e Anhydrous Aluminum Chloride (AICI3)

e Dichloromethane (CH2Cl2)

e Hydrochloric Acid (HCI), 1 M

e Saturated Sodium Bicarbonate Solution (NaHCO3)
e Anhydrous Sodium Sulfate (NazSOa)

* Ice bath

o Magnetic stirrer and stir bar

e Round-bottom flask

e Separatory funnel
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e Rotary evaporator
Procedure:

 In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve ethylbenzene
in dichloromethane under an inert atmosphere.

e Cool the mixture in an ice bath with continuous stirring.
e Slowly add anhydrous aluminum chloride to the cooled solution.
 In a separate flask, dissolve tert-butanol in dichloromethane.

e Add the tert-butanol solution dropwise to the ethylbenzene and aluminum chloride mixture
while maintaining the temperature below 5 °C.

 After the addition is complete, allow the reaction to stir at room temperature for several
hours.

e Quench the reaction by slowly adding ice-cold water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI, saturated
NaHCOs solution, and brine.

e Dry the organic layer over anhydrous Na2SOa, filter, and concentrate the solvent using a
rotary evaporator.

e The crude product can be purified by fractional distillation under reduced pressure.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 1-tert-butyl-3-ethylbenzene.
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Chemical Reactivity
Electrophilic Aromatic Substitution

The benzene ring of 1-tert-butyl-3-ethylbenzene is activated towards further electrophilic
aromatic substitution due to the electron-donating nature of the alkyl groups. The ethyl group is
an ortho, para-director, while the bulky tert-butyl group can sterically hinder the ortho positions.
[4] The directing effects of both groups will influence the position of subsequent substitutions.

Oxidation

The ethyl group of 1-tert-butyl-3-ethylbenzene is susceptible to oxidation to form the
corresponding carboxylic acid or ketone under appropriate conditions. For instance, reaction
with a strong oxidizing agent like chromic acid can lead to oxidative cleavage.[5]

Reaction Mechanism: Oxidation of Ethyl Group

The following diagram illustrates a plausible mechanism for the oxidation of the ethyl group to
an acetophenone derivative using an oxidant like tert-butyl hydroperoxide (TBHP) with a metal
catalyst.

Hydrogen Abstraction Oxidation Product Formation
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Caption: Plausible radical mechanism for ethyl group oxidation.

Applications in Research and Development

1-tert-Butyl-3-ethylbenzene serves as a useful intermediate in organic synthesis. Its
disubstituted nature allows for the introduction of further functionality at specific positions on
the aromatic ring, making it a potential building block for more complex molecules. While direct
applications in drug development are not widely documented, alkylbenzenes, in general, are
precursors in the synthesis of various chemical and pharmaceutical compounds.[6] The steric
hindrance provided by the tert-butyl group can be exploited to direct reactions and to create
specific molecular architectures.

Safety and Handling

1-tert-Butyl-3-ethylbenzene is a flammable liquid and should be handled with appropriate
safety precautions.[1]

e Hazards: Flammable liquid and vapor.

e Precautions: Keep away from heat, sparks, open flames, and hot surfaces.[7] Use in a well-
ventilated area. Wear protective gloves, clothing, and eye/face protection.

o First Aid:

o

Inhalation: Move person to fresh air.

[¢]

Skin Contact: Remove contaminated clothing and rinse skin with water.

[¢]

Eye Contact: Rinse cautiously with water for several minutes.

o Ingestion: Rinse mouth and seek medical attention.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information
before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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